

Zilvetrigine: An Analysis of Publicly Available Technical Data

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: Zilvetrigine
CAS No.: 3002072-52-5
Cat. No.: B15584049

[Get Quote](#)

CAS Number: 3002072-52-5[1][2]

Executive Summary

This technical guide addresses the available information for **Zilvetrigine** (CAS 3002072-52-5). Despite extensive searches of public databases, scientific literature, and patent repositories, there is a notable scarcity of in-depth technical data specifically for **Zilvetrigine**. Publicly accessible information is largely limited to its chemical identity and a general classification as a sodium channel blocker. There is insufficient data to provide a comprehensive analysis of its pharmacological properties, quantitative data, or detailed experimental protocols as requested. A significant challenge in researching **Zilvetrigine** is the frequent confusion in search results with two other pharmaceutical compounds: Suzetrigine (a NaV1.8 inhibitor) and Zilucoplan (a C5 complement inhibitor). This guide presents the confirmed information for **Zilvetrigine** and clarifies the current limitations in available data.

Chemical and Physical Properties

Based on publicly available data, the following chemical and physical properties of **Zilvetrigine** have been identified:

Property	Value	Source
Molecular Formula	C ₂₀ H ₂₀ ClN ₃ O ₂	PubChem[1]
Molecular Weight	369.8 g/mol	PubChem[1]
IUPAC Name	2-(4-tert-butyl-5-chloro-2-methylphenyl)-4-oxo-1H-1,6-naphthyridine-5-carboxamide	PubChem[1]
Synonyms	zilvetrigine [INN], HUN2FLQ4F9	PubChem[1]

Mechanism of Action

Zilvetrigine is broadly classified as a sodium channel blocker.[3][4] Sodium channel blockers are a class of drugs that inhibit the flow of sodium ions (Na⁺) through sodium channels in cell membranes.[5][6] By blocking these channels, they reduce the excitability of cells, particularly neurons and muscle cells. This mechanism is the basis for their use in various therapeutic areas, including epilepsy, cardiac arrhythmias, and pain management.[6][7]

However, there is no publicly available information detailing **Zilvetrigine**'s specific mechanism of action, such as its selectivity for different sodium channel subtypes (e.g., NaV1.1, NaV1.7, NaV1.8). This subtype selectivity is a critical determinant of a drug's therapeutic efficacy and side-effect profile.

Quantitative Data

A thorough search for quantitative pharmacological data for **Zilvetrigine** yielded no specific results. Data points that are currently unavailable in the public domain include:


- IC₅₀/EC₅₀ values: No data on the concentration of **Zilvetrigine** required to inhibit sodium channels or elicit a functional response is available.
- Pharmacokinetic parameters: Information regarding the absorption, distribution, metabolism, and excretion (ADME) of **Zilvetrigine** in preclinical models or humans is not publicly accessible.

- Efficacy data: There are no published preclinical or clinical studies demonstrating the efficacy of **Zilvetrigine** in any disease model.

Experimental Protocols

Detailed experimental protocols for the study of **Zilvetrigine** are not available in the public domain. To provide a general context for researchers, a standard experimental workflow for characterizing a novel sodium channel blocker is described below. Please note, this is a generalized protocol and has not been specifically applied to **Zilvetrigine** based on available information.

General Experimental Workflow for Sodium Channel Blocker Characterization



[Click to download full resolution via product page](#)

Caption: Generalized workflow for the discovery and preclinical development of a novel sodium channel blocker.

Signaling Pathways

As the specific molecular target and mechanism of action for **Zilvetrigine** are not detailed in public sources, a specific signaling pathway diagram cannot be constructed. In general, sodium channel blockers directly interact with the sodium channel protein itself, rather than engaging with a complex signaling cascade. The therapeutic effect is a direct consequence of the physical blockage or modulation of the ion channel, leading to a reduction in cellular excitability.

Conclusion and Future Outlook

The publicly available information on **Zilvetrigine** is currently insufficient to provide a detailed technical guide. While its chemical identity is established and it is classified as a sodium channel blocker, critical data regarding its specific mechanism of action, pharmacological profile, and preclinical or clinical development status are absent from the public domain. The persistent confusion with Suzetrigine and Zilucoplan in public databases further complicates research into this compound. It is possible that **Zilvetrigine** is an early-stage research compound, a discontinued candidate, or a chemical intermediate with limited publicly disclosed information. Further clarification on the status and properties of **Zilvetrigine** would require access to proprietary data or future publications from the developing organization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Zilvetrigine | C₂₀H₂₀ClN₃O₂ | CID 169257013 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. medkoo.com [medkoo.com]
- 3. medchemexpress.com [medchemexpress.com]
- 4. Zilvetrigine - Immunomart [immunomart.com]

- [5. CV Pharmacology | Class I Antiarrhythmics \(Sodium-Channel Blockers\)](#)
[\[cvpharmacology.com\]](#)
- [6. Sodium channel blocker - Wikipedia](#) [\[en.wikipedia.org\]](#)
- [7. go.drugbank.com](#) [\[go.drugbank.com\]](#)
- To cite this document: BenchChem. [Zilvetrigine: An Analysis of Publicly Available Technical Data]. BenchChem, [2026]. [Online PDF]. Available at:
[\[https://www.benchchem.com/product/b15584049/docs#zilvetrigine-an-analysis-of-publicly-available-technical-data\]](https://www.benchchem.com/product/b15584049/docs#zilvetrigine-an-analysis-of-publicly-available-technical-data)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)

